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Compound of Interest

Compound Name: 2-Chloroethyl heptanoate

Cat. No.: B15490176 Get Quote

Standard Operating Procedures for 2-Chloroethyl
Heptanoate
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Chloroethyl heptanoate was located.

The following procedures are based on general best practices for handling similar chlorinated

organic esters and available data for related compounds. Researchers should exercise

extreme caution and handle this compound as potentially hazardous. A thorough risk

assessment should be conducted before any handling.

Application Notes
2-Chloroethyl heptanoate is a chlorinated ester that may be used as an intermediate in

organic synthesis. Due to its structure, it should be handled with the assumption that it may be

combustible, toxic if ingested or in contact with skin, and an irritant to the skin and eyes. The

following protocols are designed for researchers, scientists, and drug development

professionals to ensure safe handling and storage.

Physicochemical and Hazard Information
Quantitative data for 2-Chloroethyl heptanoate is not readily available. The following table

includes information for structurally related compounds to provide an estimation of its

properties.

Table 1: Physicochemical Properties of 2-Chloroethyl Heptanoate and Related Compounds
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Property
2-Chloroethyl
heptanoate
(Estimated)

Heptanoic acid, 2-
chloro-1-
(chloromethyl)ethyl
ester

2,2-Dichloroethyl
heptanoate[1]

Molecular Formula C9H17ClO2 C10H18Cl2O2 C9H16Cl2O2[1]

Molar Mass Not Available 241.15 g/mol 227.12 g/mol [1]

Appearance
Likely a colorless

liquid
Not Available Not Available

Boiling Point Not Available Not Available Not Available

Flash Point
Presumed

Combustible
Not Available Not Available

Solubility

Likely insoluble in

water, soluble in

organic solvents

Not Available Not Available

Table 2: Hazard Identification and GHS Classification (Presumed)

Hazard Class GHS Category (Presumed)
Hazard Statement
(Presumed)

Acute Toxicity, Oral Category 3 or 4
H301: Toxic if swallowed or

H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3 or 4

H311: Toxic in contact with

skin or H312: Harmful in

contact with skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Flammable Liquids Category 4 H227: Combustible liquid
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Experimental Protocols
General Handling and Safety Precautions

Risk Assessment: Before handling 2-Chloroethyl heptanoate, conduct a thorough risk

assessment for the specific experiment.

Ventilation: All work with 2-Chloroethyl heptanoate must be performed in a properly

functioning chemical fume hood.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. See Table 3 for

details.

Avoid Inhalation, Ingestion, and Contact: Do not breathe vapors or mists.[2] Avoid contact

with skin and eyes.[2] Do not eat, drink, or smoke in the laboratory.[3]

Ignition Sources: Keep away from heat, sparks, and open flames.[3]

Spill Kit: Ensure a chemical spill kit appropriate for organic solvents is readily available.

Personal Protective Equipment (PPE)
Table 3: Recommended Personal Protective Equipment
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PPE Type Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[4][5][6]

To protect against splashes

and vapors.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[4][5][7]
To prevent skin contact.

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants.[4]

To protect skin from splashes.

Footwear
Closed-toe, chemical-resistant

shoes.[4][7]
To protect feet from spills.

Respiratory Protection

Use a respirator if ventilation is

inadequate, based on a formal

respiratory hazard evaluation.

[4][5]

To prevent inhalation of

vapors.

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[2]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]

Incompatible Materials: Avoid storage with strong oxidizing agents and strong bases.[2]

Storage Conditions: Keep away from heat, sparks, and open flames.[3]

Spill and Emergency Procedures
Small Spills:

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for disposal.

Clean the spill area with an appropriate solvent, followed by soap and water.
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Large Spills:

Evacuate the area immediately.

Alert emergency personnel.

Prevent the spill from entering drains.[3]

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek immediate medical attention.[8]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8]

Waste Disposal
Waste Collection: Collect all waste containing 2-Chloroethyl heptanoate in a dedicated,

labeled, and sealed container.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[2]

Workflow and Pathway Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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